6-(1,3-diphenyl-1H-pyrazol-4-yl)-4-hydroxy-5-(4-methylbenzoyl)-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one

• IUPAC Name: 6-(1,3-diphenylpyrazol-4-yl)-4-hydroxy-5-(4-methylbenzoyl)-4-(trifluoromethyl)-1,3-diazinan-2-one
• InChI: InChI=1S/C28H23F3N4O3/c1-17-12-14-19(15-13-17)25(36)22-24(32-26(37)33-27(22,38)28(29,30)31)21-16-35(20-10-6-3-7-11-20)34-23(21)18-8-4-2-5-9-18/h2-16,22,24,38H,1H3,(H2,32,33,37)
• InChI Key: WLHYSJSSHHCULO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2C(NC(=O)NC2(C(F)(F)F)O)C3=CN(N=C3C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C28H23F3N4O3
• Molecular Weight: 520.5 g/mol

Description

6-(1,3-diphenyl-1H-pyrazol-4-yl)-4-hydroxy-5-(4-methylbenzoyl)-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one is a useful research compound. Its molecular formula is C28H23F3N4O3 and its molecular weight is 520.512. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A study reported the synthesis of novel pyrazolopyrimidines derivatives and evaluated them as anticancer and anti-5-lipoxygenase agents. The compounds demonstrated cytotoxic activities against HCT-116 and MCF-7 cancer cell lines and exhibited 5-lipoxygenase inhibition activities, suggesting potential therapeutic applications in cancer and inflammatory diseases (Rahmouni et al., 2016).

Molecular Solids and Hydrogen Bonds

Another research focused on the energetic multi-component molecular solids of tetrafluoroterephthalic acid with aza compounds, highlighting the significance of hydrogen bonds and weak intermolecular interactions in forming supramolecular structures. This study provides insights into the chemical properties and structural assembly of molecular compounds, which could be relevant for the design of new materials and pharmaceuticals (Wang et al., 2014).

Antiviral and Antitumor Activities

Research on 3,4,6-trisubstituted pyrazolo[3,4-d]pyrimidine ribonucleosides prepared several derivatives and tested them for their biological activity. These compounds showed significant activity against measles in vitro and exhibited moderate antitumor activity, indicating their potential as antiviral and anticancer agents (Petrie et al., 1985).

Insecticidal Evaluation

A study on the synthesis, DFT study, molecular docking, and insecticidal evaluation of pyrazole-based tetrahydropyrimidine derivatives showed that some compounds exhibited 100% mortality against certain pests. This highlights the potential use of these derivatives in developing new insecticides (Halim et al., 2020).

Antimicrobial Activities

Research into the synthesis and biological evaluation of alkoxyphthalimide derivatives of 3-(4-substituted phenyl)-6,6-diphenyl-3,3a-dihydro-2H-imidazo[2,1-b]pyrazolo[3,4-d][1,3]thiazol-7(6H)-one revealed antimicrobial activities, suggesting their potential as chemotherapeutic agents (Dangi et al., 2011).